Cas no 1261848-31-0 (3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261848-31-0
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4923995
• Update Time: 2025-07-18

3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F4N/c13-11-7-17-5-4-10(11)8-2-1-3-9(6-8)12(14,15)16/h1-7H
• InChI Key： GJNNWHOJIVYBQJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CN=CC=1F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261848-31-0)

3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261848-31-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a trifluoromethyl group and a fluoro substituent, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C₁₂H₇F₄N, highlights its compact yet highly functionalized architecture, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine stems from their enhanced metabolic stability, lipophilicity, and bioavailability—properties critical for modern drug development. Researchers frequently explore such derivatives to address challenges in central nervous system (CNS) drug design and crop protection chemicals. Recent studies have also investigated its role in PET imaging probes, leveraging the fluorine-18 isotope for diagnostic applications.

From a synthetic chemistry perspective, CAS No. 1261848-31-0 serves as a versatile building block for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-deficient pyridine ring facilitates nucleophilic aromatic substitutions, enabling the introduction of diverse functional groups. This adaptability aligns with the pharmaceutical industry's demand for highly tunable scaffolds to optimize drug candidates.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated chemicals. While 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine is not classified as hazardous under current guidelines, its persistence in ecosystems warrants rigorous green chemistry approaches during synthesis. Innovations like flow chemistry and catalytic fluorination are being adopted to minimize waste and improve atom economy in its production.

The compound's thermal stability (decomposing above 250°C) and moderate solubility in organic solvents make it suitable for high-temperature applications and formulation development. These traits are particularly relevant for industries exploring heat-resistant polymers or electronic materials. Patent analyses reveal its incorporation into OLED materials, where its electron-transport properties enhance device efficiency.

Analytical characterization of 1261848-31-0 typically involves HPLC purity testing, NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection), and mass spectrometry. These techniques ensure batch-to-batch consistency, a critical factor for GMP manufacturing in pharma applications. The compound's chromatographic behavior has been extensively documented to support quality control protocols.

Market trends indicate rising demand for trifluoromethylated intermediates like this pyridine derivative, driven by expanding kinase inhibitor pipelines and herbicide innovation. Suppliers increasingly offer custom synthesis services for scaled-up production, with purity standards exceeding 98%. Cost optimization remains a focus area, given the expense of fluorination reagents used in its preparation.

Future research directions may explore 3-Fluoro-4-(3-(trifluoromethyl)phenyl)pyridine's potential in proteolysis targeting chimeras (PROTACs) or as a hydrogen bond acceptor in crystal engineering. Its compatibility with late-stage functionalization strategies positions it as a key player in fragment-based drug discovery. Collaborative studies between academia and industry continue to uncover novel applications for this structurally intriguing molecule.